Cas no 14706-41-3 (Benzenesulfonamide,4-methyl-N-(phenylsulfonyl)-)

• Product Name: Benzenesulfonamide,4-methyl-N-(phenylsulfonyl)-
• CAS No: 14706-41-3
• MF: C₁₃H₁₃NO₄S₂
• MW: 311.376621007919
• CID: 207982
• PubChem ID: 84601
• Update Time: 2025-04-19

Benzenesulfonamide,4-methyl-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-(phenylsulfonyl)-
• N-(benzenesulfonyl)-4-methylbenzenesulfonamide
• N-(phenylsulphonyl)-p-toluenesulphonamide
• 4-methyl-N-(phenylsulfonyl)benzenesulfonamide
• Benzenesulfonamide,4-methyl-N-(phenylsulfonyl)
• benzenesulfonyl-p-toluenesulfonylamine
• Benzolsulfonsaeure--tolylsulfonylamid
• Benzolsulfonyl-p-toluolsulfonylimid
• EINECS 238-751-3
• N-(phenylsulfonyl)-p-toluenesulfonamide
• p-Toluenesulfonamide,N-(phenylsulfonyl)
• p-Toluolsulfonsaeure-benzolsulfonylamid
• p-Toluenesulfonamide, N-(phenylsulfonyl)-
• SR-01000025142
• NS00024817
• SR-01000025142-1
• AKOS002526341
• Benzenesulfonamide, 4-methyl-N-(phenylsulfonyl)-
• DTXSID4065810
• Z56175673
• 14706-41-3
• SCHEMBL10766706

• Inchi： 1S/C13H13NO4S2/c1-11-7-9-13(10-8-11)20(17,18)14-19(15,16)12-5-3-2-4-6-12/h2-10,14H,1H3
• InChI Key： MBPSWVGSUGQOSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 311.02900
• Monoisotopic Mass: 311.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.1A^2

Experimental Properties

• Density: 1.378
• Boiling Point: 487°Cat760mmHg
• Flash Point: 248.3°C
• Refractive Index: 1.6
• PSA: 97.07000
• LogP: 4.21470